1-(4-Chloro-3-nitrophenyl)piperazine
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Description
1-(4-Chloro-3-nitrophenyl)piperazine is a substituted arylpiperazine derivative characterized by a piperazine ring linked to a phenyl group bearing chloro (-Cl) and nitro (-NO₂) substituents at the 4- and 3-positions, respectively. Piperazine derivatives are known for their diverse biological activities, including interactions with serotonin receptors, cytotoxicity, and metabolic stability .
Properties
Molecular Formula |
C10H12ClN3O2 |
|---|---|
Molecular Weight |
241.67 g/mol |
IUPAC Name |
1-(4-chloro-3-nitrophenyl)piperazine |
InChI |
InChI=1S/C10H12ClN3O2/c11-9-2-1-8(7-10(9)14(15)16)13-5-3-12-4-6-13/h1-2,7,12H,3-6H2 |
InChI Key |
ASNGEUSDZWVICZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1)C2=CC(=C(C=C2)Cl)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Nitro Group Position : The 3-nitro substituent in the target compound may enhance metabolic stability compared to 2-nitro analogs, as nitro groups in para/meta positions are less prone to reduction .
- Chlorine vs. Trifluoromethyl : Chloro substituents (e.g., mCPP) favor 5-HT1B/2C receptor binding, while trifluoromethyl groups (TFMPP) increase lipophilicity and serotonergic activity .
Pharmacological Activity Comparison
Cytotoxicity
Derivatives of 1-(4-chlorobenzhydryl)piperazine (structurally distinct but sharing the chloro-phenylpiperazine motif) demonstrated potent cytotoxicity against cancer cell lines (e.g., IC₅₀ values <10 µM for HEPG2 and MCF7 cells) . While direct data for the target compound are unavailable, the nitro group’s electron-withdrawing nature may enhance DNA intercalation or topoisomerase inhibition, as seen in other nitro-aromatic drugs .
Serotonin Receptor Interactions
- mCPP : Binds to 5-HT1B/2C receptors (EC₅₀ ~100 nM), causing anxiety and hormonal changes in humans .
- TFMPP : Exhibits 5-HT1A/1B/2A affinity (Ki ~20–50 nM) and is associated with MDMA-like effects .
- Target Compound : Predicted to interact with 5-HT1B/2C receptors due to the chloro-nitro motif, but with lower efficacy than TFMPP due to reduced lipophilicity .
Metabolic Stability and Degradation
Arylpiperazines undergo CYP3A4-mediated N-dealkylation and CYP2D6-dependent hydroxylation . For example:
- mCPP : Forms hydroxylated metabolites with reduced activity.
- Target Compound : The nitro group may slow CYP2D6-mediated metabolism compared to mCPP, increasing plasma half-life .
Physicochemical Properties
Comparative spectroscopic and computational data for analogs:
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